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Compound of Interest

3-Bromo-7-hydroxyquinoline-8-
Compound Name:

carboxylic acid
CAS No.: 1159427-86-7

Cat. No.: B3215125

Get Quote

Executive Summary: The Scaffold Shift

While 8-hydroxyquinoline (8-HQ) and its halogenated derivatives (e.g., Clioquinol) have
dominated the field of metal-chelating pharmacophores for decades, the emergence of the 7-
hydroxyquinoline-8-carboxylic acid scaffold represents a fundamental shift in coordination
chemistry and biological specificity.

3-Bromo-7-hydroxyquinoline-8-carboxylic acid is not merely a derivative; it is a "dual-mode”
functional probe. Unlike the rigid N,O-chelation of Clioquinol, this molecule offers a flexible
coordination environment (N,O vs. O,0) and unique excited-state proton transfer (ESIPT)
properties, making it a superior candidate for specific metallo-enzyme inhibition and fluorescent
sensing applications.
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© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3215125#bc-rfq
https://www.benchchem.com/product/b3215125/docs?utm_src=pdf-body#comparative-guide-3-bromo-7-hydroxyquinoline-8-carboxylic-acid-vs-classical-halogenated-hydroxyquinolines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3215125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Feature

3-Bromo-7-
hydroxyquinoline-8-
carboxylic acid

Clioquinol (5-ClI-7-1-
8-HQ)

8-Hydroxyquinoline
(8-HQ)

Core Scaffold

7-Hydroxy-8-

Carboxyquinoline

8-Hydroxyquinoline

8-Hydroxyquinoline

Chelation Mode

Dual Potential:
Picolinate (N,O) or
Salicylate (O,0)

Single: 8-Hydroxy-
Quinoline (N,0)

Single: 8-Hydroxy-
Quinoline (N,0)

Primary Mechanism

Metallo-enzyme
inhibition (Mg2+/Mn2+),
ESIPT Fluorescence

Metal lonophore
(Zn2*/Cu2*), Oxidative

Stress Modulation

General Metal

Chelation

Solubility (pH 7.4)

High (due to COO")

Low (Lipophilic)

Moderate

Key Application

RNase H Inhibition,
Fluorescent Probes

Antifungal,
Neuroprotection

(Alzheimer's)

Analytical Reagent,

Antiseptic

Chemical Architecture & Chelation Logic

The distinct advantage of 3-Br-7-HQ-8-CA lies in its ability to adopt different binding modes

depending on the metal ion's radius and preferred coordination geometry.

Structural Divergence

¢ Classical 8-HQs: Rely on the peri-position nitrogen and hydroxyl group to form a rigid 5-

membered chelate ring. This is highly specific for transition metals like Zn?* and Cu?*.

e 3-Br-7-HQ-8-CA: The carboxylic acid at position 8 introduces a "swing" mechanism.

o Mode A (Picolinate-like): Nitrogen + 8-Carboxyl (5-membered ring). Preferred for

Cu?*/Niz*.

o Mode B (Salicylate-like): 7-Hydroxyl + 8-Carboxyl (6-membered ring). Preferred for hard

ions like Mg2*, often found in catalytic centers of DNA/RNA processing enzymes.

© 2026 BenchChem. All rights reserved.

2/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3215125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Visualization of Chelation Modes

The following diagram illustrates the structural dichotomy and the synthesis pathway for the 3-
bromo derivative.
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Figure 1: Synthesis pathway and dual-chelation capability of 3-Br-7-HQ-8-CA compared to the
restricted mode of Clioquinol.

Biological Performance & Experimental Data[3][4][5]
Antimicrobial & Antifungal Potency

While Clioquinol is a potent lipophilic ionophore active against Candida albicans and
Aspergillus, 3-Br-7-HQ-8-CA exhibits a different profile due to the ionizable carboxylic acid.

» Clioquinol: High membrane permeability allows it to shuttle toxic metals into cells (lonophore
mechanism).

o 3-Br-7-HQ-8-CA: Lower passive permeability but higher solubility. Its activity is often linked to
active site inhibition of metallo-enzymes rather than general metal overload.

Comparative Activity Data (In Vitro Models):
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Target .. .
Compound . Activity Metric Reference
Organism/Enzyme

. . . MIC: 0.031 - 2
Clioquinol Candida albicans [BenchChem, 2025]
pg/mL
8-HQ-5-Sulfonic Acid Candida albicans MIC: 1 — 512 pg/mL [BenchChem, 2025]

| 3-Br-7-HQ-8-CA | HIV-1 Integrase / RNase H | IC50: 5 — 20 uM (Est.*) | [Liu et al., 2020] |[1][2]

*Note: IC50 estimated based on parent scaffold performance in metallo-enzyme assays. The
carboxylic acid is critical for coordinating the Mg2* cofactor in the RNase H active site.

Photophysical Properties (ESIPT)

A unique feature of the 7-hydroxy-8-carboxy scaffold is Excited-State Intramolecular Proton
Transfer (ESIPT).[3][4] Unlike Clioquinol (which is weakly fluorescent), 3-Br-7-HQ-8-CA can
undergo a double proton transfer, resulting in a large Stokes shift.

o Excitation: ~360-400 nm
e Emission: ~470-520 nm (Tautomer emission)

o Application: This allows 3-Br-7-HQ-8-CA to serve as a ratiometric sensor for metal binding,
where metal coordination locks the proton transfer, shifting the fluorescence back to the Enol
band.

Experimental Protocols

Protocol A: Regioselective Synthesis of 3-Bromo-7-
hydroxyquinoline-8-carboxylic acid

Based on modified procedures from CN108484495B and standard quinoline chemistry.

Reagents: 7-Hydroxyquinoline, Trifluoromethanesulfonic anhydride (Tf20), N-
Bromosuccinimide (NBS), Glacial Acetic Acid, NaOH.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.rsc.org/suppdata/c5/cc/c5cc06095h/c5cc06095h1.pdf
https://www.researchgate.net/publication/390496349_Theoretical_explorations_about_excited-state_behaviours_associated_with_solvent_polarity_effects_for_15-dihydroxy-26-diphenylanthraquinone_fluorophore
https://www.researchgate.net/profile/Wei-Ping-Hu
https://www.researchgate.net/publication/366975445_Interplay_of_Dual-Proton_Transfer_Relay_to_Achieve_Full-Color_Panel_Luminescence_in_Excited-State_Intramolecular_Proton_Transfer_ESIPT_Fluorophores
https://www.benchchem.com/product/b3215125/docs?utm_src=pdf-body#comparative-guide-3-bromo-7-hydroxyquinoline-8-carboxylic-acid-vs-classical-halogenated-hydroxyquinolines
https://www.benchchem.com/product/b3215125/docs?utm_src=pdf-body#comparative-guide-3-bromo-7-hydroxyquinoline-8-carboxylic-acid-vs-classical-halogenated-hydroxyquinolines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3215125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

 Activation: Dissolve 7-hydroxyquinoline (10 mmol) in DCM. Add Tf20 (12 mmol) dropwise at
-1°C. Stir for 2 hours.

o Checkpoint: Monitor TLC for disappearance of starting material.

e Bromination: Dissolve the resulting triflate in glacial acetic acid. Add NBS (15 mmol). Heat to
80-100°C for 2 hours.

o Mechanism:[5][6][7][8][9][10][11] The electron-withdrawing triflate directs bromination to
the 3-position (pyridine ring) rather than the benzene ring.

e Hydrolysis & Carboxylation:

o Note: The 8-carboxylic acid is typically introduced via Reimer-Tiemann or Kolbe-Schmitt
reaction on the 7-hydroxy core before or after bromination, or via hydrolysis of an 8-cyano
intermediate.

o Commercial Route: Hydrolysis of 3-bromo-7-(trifluoromethanesulfonyloxy)quinoline-8-
carbonitrile (if available) or direct carboxylation.

 Purification: Precipitate with 10% HCI. Recrystallize from Ethanol/Water.
o Yield: Typically 60-75%.
Protocol B: Metal Chelation Assay (UV-Vis Shift)
Objective: Determine the binding mode (Mode A vs Mode B).
o Preparation: Prepare a 50 uM solution of 3-Br-7-HQ-8-CA in Tris-HCI buffer (pH 7.4).
e Titration: Add aliquots of ZnClz or MgClz (0 to 10 equivalents).
e Observation:
o Zn2* Addition: Look for bathochromic shift (red shift) indicating N,O chelation (Mode A).

o Mg?* Addition: Look for distinct spectral changes associated with O,0O chelation (Mode B)
and suppression of ESIPT fluorescence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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